Cas no 2549018-13-3 (2-(2,4-difluorophenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one)

• Product Name: 2-(2,4-difluorophenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one
• CAS No: 2549018-13-3
• MF: C₂₀H₂₀F₂N₆O
• MW: 398.409210205078
• CID: 5313248
• PubChem ID: 154830937
• Update Time: 2025-07-09

2-(2,4-difluorophenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Difluorophenyl)-1-[hexahydro-5-(9-methyl-9H-purin-6-yl)pyrrolo[3,4-c]pyrrol-2(1H)-yl]ethanone
• 2-(2,4-difluorophenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one
• F6783-5011
• 2549018-13-3
• AKOS040728152

• Inchi： 1S/C20H20F2N6O/c1-26-11-25-18-19(26)23-10-24-20(18)28-8-13-6-27(7-14(13)9-28)17(29)4-12-2-3-15(21)5-16(12)22/h2-3,5,10-11,13-14H,4,6-9H2,1H3
• InChI Key： XTYTUTWVTMFRSF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(N1CC2CN(C3C4=C(N=CN=3)N(C)C=N4)CC2C1)=O)F

Computed Properties

• Exact Mass: 398.16666561g/mol
• Monoisotopic Mass: 398.16666561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 624.4±65.0 °C(Predicted)
• pka: 7.24±0.10(Predicted)

Additional information on 2-(2,4-difluorophenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one

Comprehensive Analysis of 2-(2,4-difluorophenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one (CAS No. 2549018-13-3)

In the rapidly evolving field of medicinal chemistry, 2-(2,4-difluorophenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one (CAS No. 2549018-13-3) has emerged as a compound of significant interest. This molecule, with its intricate structure featuring a difluorophenyl group and a purine-based scaffold, is being studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its unique pyrrolopyrrole core, which may contribute to enhanced binding affinity and selectivity in biological systems.

The compound's CAS No. 2549018-13-3 is frequently searched in academic and pharmaceutical databases, reflecting its growing relevance. Current trends indicate a surge in inquiries about small molecule inhibitors and kinase-targeted therapies, areas where this compound shows promise. Its structural complexity, including the octahydropyrrolo[3,4-c]pyrrole moiety, aligns with modern drug design principles that prioritize three-dimensional diversity and metabolic stability. These attributes make it a compelling subject for researchers exploring next-generation therapeutics.

From a synthetic chemistry perspective, the preparation of 2-(2,4-difluorophenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one involves sophisticated heterocyclic coupling strategies. The incorporation of fluorine atoms, a hot topic in contemporary medicinal chemistry due to their ability to modulate bioavailability and target engagement, adds another layer of interest. Recent publications have highlighted the role of fluorinated compounds in improving drug-like properties, making this molecule a case study in rational design.

In the context of computational drug discovery, this compound's molecular docking profiles and ADMET predictions (Absorption, Distribution, Metabolism, Excretion, and Toxicity) are actively investigated. The 9-methyl-9H-purin-6-yl fragment suggests potential interactions with adenosine receptors or kinase domains, which are pivotal in numerous disease pathways. Such characteristics resonate with the pharmaceutical industry's focus on precision medicine and personalized therapies.

Furthermore, the compound's structural novelty positions it as a candidate for intellectual property development. Patent analytics reveal increasing filings around similar pyrrolopyrrole derivatives, underscoring their commercial potential. As the scientific community continues to explore undruggable targets, molecules like CAS No. 2549018-13-3 offer valuable insights into overcoming traditional drug discovery challenges.

Environmental and regulatory considerations also play a role in the compound's profile. While not classified as hazardous, its green chemistry synthesis routes are being optimized to align with sustainable pharmaceutical manufacturing practices. This aligns with global trends toward eco-friendly drug production, a frequently searched topic among industry professionals.

In summary, 2-(2,4-difluorophenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one represents a fascinating intersection of medicinal chemistry, drug design, and biophysical research. Its CAS No. 2549018-13-3 serves as a gateway to deeper exploration of its therapeutic potential, synthetic accessibility, and role in addressing unmet medical needs. As research progresses, this compound may well become a cornerstone in the development of innovative treatments.